High-valent iron-mediated cis-hydroxyacetoxylation of olefins

Dalton Transactions Pub Date: 2008-03-04 DOI: 10.1039/B802587H

Abstract

Evidence is obtained for the unprecedented cis-1,2-hydroxy-acetoxylation of olefins as minor products of the epoxidation of olefins by H2O2 that is catalyzed by nonheme iron complexes in the presence of acetic acid, providing further support for the previously proposed [(TPA)FeV(O)(OAc)]2+ oxidant.

Graphical abstract: High-valent iron-mediated cis-hydroxyacetoxylation of olefins
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